Ethyl 1-(4-cyanophenyl)piperidine-4-carboxylate
Overview
Description
Ethyl 1-(4-cyanophenyl)piperidine-4-carboxylate is a chemical compound with the molecular formula C15H18N2O2 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring attached to a cyanophenyl group and an ethyl ester . The molecular weight of the compound is 258.32 g/mol .Physical and Chemical Properties Analysis
This compound has a molecular weight of 258.32 g/mol . Other physical and chemical properties such as boiling point, melting point, and density are not available in the search results.Scientific Research Applications
Anticancer Agents Development
Research indicates that derivatives related to Ethyl 1-(4-cyanophenyl)piperidine-4-carboxylate, specifically propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, have shown promising results as anticancer agents. These compounds were synthesized and evaluated for their potential in fighting cancer, showing significant activity in vitro. Further studies are required to ascertain their therapeutic usefulness, but they represent a new avenue for anticancer drug development (Rehman et al., 2018).
Crystal Structure Analysis
The crystal structures of analogues of this compound were studied, revealing insights into their molecular arrangements and potential applications in drug design. These structures provide a foundation for understanding how modifications to the molecular structure can influence biological activity and drug efficacy (Mambourg et al., 2021).
Antimicrobial and Antibacterial Activity
Compounds synthesized from this compound have been evaluated for their antibacterial and antifungal activities. These studies contribute to the search for new antimicrobial agents that can combat resistant strains of bacteria and fungi, showcasing the compound's versatility in contributing to new therapeutic agents (Bodke & Sangapure, 2003).
Enzyme Inhibition for Therapeutic Applications
Research into N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, synthesized starting from Ethyl piperidine-4-carboxylate, has shown potential in enzyme inhibition. These compounds were evaluated for their activity against acetylcholinesterase and butyrylcholinesterase, enzymes relevant to neurodegenerative diseases such as Alzheimer's. The findings suggest that these compounds could be promising candidates for the development of new treatments (Khalid, Rehman, & Abbasi, 2014).
Synthesis of Complex Molecules for Various Applications
This compound serves as a precursor in the synthesis of complex molecules with potential applications ranging from material science to pharmaceuticals. Studies exploring its reactivity and transformation into various derivatives underscore the chemical's versatility and utility in advancing scientific research and development (Guo et al., 2006).
Mechanism of Action
Properties
IUPAC Name |
ethyl 1-(4-cyanophenyl)piperidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-2-19-15(18)13-7-9-17(10-8-13)14-5-3-12(11-16)4-6-14/h3-6,13H,2,7-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIWHXOHASZYDEM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10381478 | |
Record name | ethyl 1-(4-cyanophenyl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10381478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
352018-90-7 | |
Record name | Ethyl 1-(4-cyanophenyl)-4-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=352018-90-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 1-(4-cyanophenyl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10381478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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